Cas no 16415-12-6 (Hexadecyltrimethoxysilane)

• Product name: Hexadecyltrimethoxysilane
• CAS No: 16415-12-6
• MF: C₁₉H₄₂O₃Si
• MW: 346.6205
• MDL: MFCD00069149
• CID: 50408

Hexadecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Hexadecyltrimethoxysilane
• n-Hexadecyltrimethoxysilane
• hexadecyl(trimethoxy)silane
• Hexadecyltrimethoxysilane (1-(Trimethoxysilyl)hexadecane)
• Trimethoxyhexadecylsilane
• Trimethoxy(hexadecyl)silane
• AY43-216MC
• Dynasylan 9116
• Si 116
• Silane 116
• VP-Si116
• Hexatriemethoxysilane
• Trimethoxyhexadecylsilan
• HexadecyltriMethoxysilaMe
• hexyldecyltrimethoxysilane
• TRIMETHOXY-HEXADECYLSILANE
• Silane, hexadecyltrimethoxy-
• 1-(TRIMETHOXYSILYL)HEXADECANE
• 975S1VH3IB
• Cetyl trimethoxysilane
• C19H42O3Si
• KSC491G4N
• 8341AA
• TRA0068566
• AK105948
• ST24047373
• HEXADECYLTRIMETHOXYSILANE, 92%

• MDL： MFCD00069149
• Inchi： 1S/C19H42O3Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(20-2,21-3)22-4/h5-19H2,1-4H3
• InChI Key： RSKGMYDENCAJEN-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 346.29000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.89 g/mL at 20 °C(lit.)
• Melting Point: -1°C
• Boiling Point: 155°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 329 ° f
  Celsius: 165 ° c
  
• Refractive Index: n20/D 1.44
• PSA: 27.69000
• LogP: 6.34580
• Sensitiveness: Sensitive to humidity

Hexadecyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：No

Hexadecyltrimethoxysilane Customs Data

• HS CODE：2931909090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents